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Compound of Interest

Compound Name: Benzgalantamine gluconate
CAS No.: 1542321-58-3
Cat. No.: B15722861
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzgalantamine gluconate is a prodrug of galantamine, an established acetylcholinesterase
inhibitor used for the symptomatic treatment of mild to moderate dementia of the Alzheimer's
type.[1][2][3] This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and mechanism of action of benzgalantamine
gluconate. Detailed information on its pharmacokinetics, and a representative synthesis
protocol for a crystalline form are also presented. This document is intended to serve as a core
resource for professionals in the fields of medicinal chemistry, pharmacology, and drug
development.

Chemical Structure and Properties

Benzgalantamine gluconate is a salt composed of the active moiety, benzgalantamine, and
gluconic acid.[1] The prodrug design aims to improve the gastrointestinal tolerability of
galantamine.[4]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15722861#bc-rfq
https://www.benchchem.com/product/b15722861/docs?utm_src=pdf-body#benzgalantamine-gluconate-a-technical-guide-for-researchers
https://www.drugs.com/monograph/benzgalantamine-gluconate.html
https://www.medcentral.com/drugs/monograph/189163-324041/benzgalantamine-oral
https://www.pharmaceutical-technology.com/data-insights/benzgalantamine-dr-alphacognition-traumatic-brain-injury-likelihood-of-approval/
https://www.benchchem.com/product/b15722861/docs?utm_src=pdf-body#benzgalantamine-gluconate-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15722861/docs?utm_src=pdf-body#benzgalantamine-gluconate-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15722861/docs?utm_src=pdf-body#benzgalantamine-gluconate-a-technical-guide-for-researchers
https://www.drugs.com/monograph/benzgalantamine-gluconate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Benzgalantamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15722861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Structure

o |[UPAC Name: [(1S,12S,14R)-9-methoxy-4-methyl-11-oxa-4-
azatetracyclo[8.6.1.0%,12,0%,"]heptadeca-6(17),7,9,15-tetraen-14-yl] benzoate;
(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid[1][5]

o CAS Registry Number: 1542321-58-3[1]
e Molecular Formula: C3oH37NO11[1][5]

e Synonyms: ALPHA-1062 gluconate, GLN-1062 gluconate, Memogain gluconate,
Galantamine benzoate gluconate[6][7]

Physicochemical Properties

A summary of the key physicochemical properties of benzgalantamine gluconate and its
constituent parts is provided in the table below.

Property Value Source

Benzgalantamine Gluconate

Molecular Weight 587.62 g/mol [2][61[7]

Appearance White to pale yellow powder [7]

Benzgalantamine (Active

Moiety)
Molecular Formula C24H25NO4 [2][3]
Molecular Weight 391.46 g/mol [2][3]

Gluconic Acid

Molecular Formula CeH1207 [2]

Molecular Weight 196.16 g/mol [2]

Mechanism of Action
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Benzgalantamine is a prodrug that is rapidly converted to its active form, galantamine, in the
body.[1][2][4] The systemic exposure to benzgalantamine itself is less than 1%.[1][7] The
therapeutic effects of benzgalantamine are therefore attributable to the pharmacological actions

of galantamine.

Galantamine is a reversible, competitive inhibitor of the acetylcholinesterase (AChE) enzyme.
[4] By inhibiting AChE, galantamine increases the concentration of acetylcholine in the synaptic
cleft, thereby enhancing cholinergic neurotransmission.[2][5] This is particularly relevant in
Alzheimer's disease, which is characterized by a loss of cholinergic neurons and a subsequent

deficit in acetylcholine.[4]

The following diagram illustrates the mechanism of action of galantamine at the cholinergic

synapse.
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Mechanism of Action of Galantamine

Pharmacokinetics

The pharmacokinetic profile of benzgalantamine gluconate is primarily that of its active
metabolite, galantamine.
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Parameter Description Value

Benzgalantamine is rapidly Time to peak concentration

converted to galantamine. The  (Tmax) for galantamine is

Absorption absolute bioavailability of oral about 2.5 to 3 hours. Food
galantamine is approximately does not significantly affect
90%.[7] bioavailability.[7]

o The plasma protein binding of
Distribution o 18%J1]
galantamine is low.

Galantamine is metabolized
] primarily by the cytochrome
Metabolism -
P450 enzymes CYP2D6 and

CYP3A4.[2][4]

Elimination is bi-exponential, )
) ) ) About 20% of a dose is
with a terminal half-life of

Elimination _ excreted unchanged in the
approximately 7 hours for ]
) urine.[1]
galantamine.[1]

Experimental Protocols
Synthesis of Crystalline Benzgalantamine Gluconate
(Form P)

The following protocol is adapted from a public technical disclosure for the preparation of a
specific crystalline form of benzgalantamine gluconate.[8]

Materials:

Benzgalantamine (ALPHA-1062)

D-gluconic acid delta-lactone

96% Ethanol

Isopropanol
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Procedure:

A solution of D-gluconic acid delta-lactone (6416 mg) in 96% ethanol (10 ml) is prepared.

e Benzgalantamine (9.4 g) in 96% ethanol (33.57 ml) is added to the D-gluconic acid delta-
lactone solution.

e The mixture is heated to 50-60°C for 30 minutes until a clear solution is obtained.

e The solution is allowed to stand at room temperature for 2 days, during which a solid
precipitate forms.

e The solid is collected by filtration.
e The collected solid is washed with dry ethanol (2 x 20 ml) and isopropanol (60 ml).
e The final product is dried at 40 mbar at room temperature for 20 hours.

o The resulting crystalline material is designated as Form P and can be characterized by X-ray
powder diffraction (XRPD).[8]

The following diagram outlines the workflow for the synthesis of crystalline benzgalantamine
gluconate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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